Cas no 116941-06-1 (Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-)

Technical Introduction: cis-Ethyl 4-hydroxycyclohexanepropanoate (Cyclohexanepropanoic acid, 4-hydroxy-, ethyl ester, cis-) is a chiral ester derivative of cyclohexanepropanoic acid, featuring a hydroxyl group at the 4-position in the cis configuration. This compound is valued for its stereochemical specificity, making it useful as an intermediate in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and fragrances. The cis configuration and hydroxyl functionality enhance its reactivity in selective transformations, such as esterifications or cyclizations. Its well-defined structure ensures consistency in synthetic applications, while the ethyl ester group offers improved solubility in organic solvents. Suitable for controlled reactions requiring precise stereochemistry.

Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- structure

116941-06-1 structure

Product Name:Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-

CAS No:116941-06-1

MF:C₁₁H₂₀O₃

MW:200.274703979492

CID:131423

PubChem ID:2774181

Update Time:2025-10-29

Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-
- 3-(4-HYDROXY-CYCLOHEXYL)-PROPIONIC ACID ETHYL ESTER
- ETHYL 3-(4-HYDROXYCYCLOHEXYL)PROPANOATE
- Ethyl 3-(4-hydroxycyclohex-1-yl)propanoate
- 4-(3-Ethoxy-3-oxoprop-1-yl)cyclohexan-1-ol
- 116941-06-1
- FT-0721465
- DTXSID20378930
- DTXCID70329957
- H57025
- DB-023769
- Inchi： 1S/C11H20O3/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h9-10,12H,2-8H2,1H3
- InChI Key： OTALMIRCCGROCC-UHFFFAOYSA-N
- SMILES： OC1CCC(CCC(=O)OCC)CC1

Computed Properties

Exact Mass: 200.1413
Monoisotopic Mass: 200.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB237992-1g	Ethyl 3-(4-hydroxycyclohexyl)propanoate; .	116941-06-1		1g	€976.50	2025-02-15

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